Cas no 1465713-80-7 (3-(1,3-dioxaindan-5-yl)-N-(1-cyano-2-methylpropyl)prop-2-enamide)

• Product Name: 3-(1,3-dioxaindan-5-yl)-N-(1-cyano-2-methylpropyl)prop-2-enamide
• CAS No: 1465713-80-7
• MF: C₁₅H₁₆N₂O₃
• MW: 272.299143791199
• CID: 5673530
• PubChem ID: 84583798
• Update Time: 2025-06-23

3-(1,3-dioxaindan-5-yl)-N-(1-cyano-2-methylpropyl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• EN300-26685314
• 1465713-80-7
• 3-(1,3-dioxaindan-5-yl)-N-(1-cyano-2-methylpropyl)prop-2-enamide
• Z1171848205
• (E)-3-(1,3-Benzodioxol-5-yl)-N-(1-cyano-2-methylpropyl)prop-2-enamide

• Inchi： 1S/C15H16N2O3/c1-10(2)12(8-16)17-15(18)6-4-11-3-5-13-14(7-11)20-9-19-13/h3-7,10,12H,9H2,1-2H3,(H,17,18)/b6-4+
• InChI Key： CQIRHJPFDGLBQC-GQCTYLIASA-N
• SMILES： O1COC2C=CC(/C=C/C(NC(C#N)C(C)C)=O)=CC1=2

Computed Properties

• Exact Mass: 272.11609238g/mol
• Monoisotopic Mass: 272.11609238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 424
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 71.4Ų

Additional information on 3-(1,3-dioxaindan-5-yl)-N-(1-cyano-2-methylpropyl)prop-2-enamide

Introduction to 3-(1,3-dioxaindan-5-yl)-N-(1-cyano-2-methylpropyl)prop-2-enamide (CAS No. 1465713-80-7)

3-(1,3-dioxaindan-5-yl)-N-(1-cyano-2-methylpropyl)prop-2-enamide is a specialized organic compound with a unique structural framework that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 1465713-80-7, features a complex heterocyclic core that combines elements of dioxaindan and an amide functional group, making it a promising candidate for further exploration in drug discovery and therapeutic applications.

The molecular structure of 3-(1,3-dioxaindan-5-yl)-N-(1-cyano-2-methylpropyl)prop-2-enamide incorporates a prop-2-enamide moiety, which is known for its versatility in biological interactions. The presence of the cyano group in the side chain enhances the compound's potential for hydrogen bonding and electronic properties, which are critical factors in drug-receptor binding affinity. Additionally, the dioxaindan ring system contributes to its stability and lipophilicity, making it an attractive scaffold for developing novel bioactive molecules.

In recent years, there has been growing interest in exploring the pharmacological potential of compounds with similar structural motifs. The dioxaindan scaffold, in particular, has been associated with various biological activities, including anti-inflammatory and analgesic effects. Researchers have been investigating how modifications to this core structure can modulate its pharmacokinetic properties and enhance its therapeutic efficacy. The introduction of the N-(1-cyano-2-methylpropyl)prop-2-enamide group into this framework suggests a deliberate effort to optimize solubility and metabolic stability, which are essential for clinical translation.

Current studies in medicinal chemistry highlight the importance of rational drug design, where structural modifications are guided by computational modeling and experimental data. The compound 3-(1,3-dioxaindan-5-yl)-N-(1-cyano-2-methylpropyl)prop-2-enamide exemplifies this approach, as its design aims to balance multiple pharmacophoric features. The cyano group's electron-withdrawing nature can influence electronic distributions across the molecule, potentially enhancing interactions with biological targets. Simultaneously, the amide bond provides a hinge region that allows for conformational flexibility, which is often crucial for binding to protein receptors.

One of the most compelling aspects of this compound is its potential application in addressing unmet medical needs. The dioxaindan moiety has shown promise in preclinical models for conditions involving neuroinflammation and pain modulation. By incorporating additional functional groups such as the cyano-substituted propyl chain, researchers hope to achieve greater selectivity and reduced side effects compared to existing treatments. This aligns with broader trends in pharmaceutical development toward more targeted therapies that minimize systemic exposure.

The synthesis of 3-(1,3-dioxaindan-5-yl)-N-(1-cyano-2-methylpropyl)prop-2-enamide represents a significant achievement in synthetic organic chemistry. The multi-step process involves careful control over reaction conditions to ensure high yield and purity. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the dioxaindan core, while protecting group strategies have been utilized to handle the reactive amide functionality. These synthetic methodologies underscore the compound's complexity and the expertise required for its production.

Evaluation of 3-(1,3-dioxaindan-5-yl)-N-(1-cyano-2-methylpropyl)prop-2-enamide in vitro has revealed intriguing biological profiles that warrant further investigation. Initial assays suggest activity against enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). The compound's ability to modulate these enzymes could make it a valuable candidate for developing anti-inflammatory agents with improved efficacy and safety profiles. Additionally, preliminary studies indicate potential interactions with ion channels relevant to pain perception, suggesting dual mechanisms of action.

The pharmacokinetic properties of 3-(1,3-dioxaindan-5-yl)-N-(1-cyano-2-methylpropyl)prop-2-enamide are also of great interest. Computational pharmacokinetic modeling has been used to predict absorption, distribution, metabolism, and excretion (ADME) parameters. These simulations suggest that the compound may exhibit favorable oral bioavailability due to its balanced lipophilicity and metabolic stability. However, further experimental validation is needed to confirm these predictions and identify any potential liabilities related to drug-drug interactions or toxicity.

As research progresses, collaborations between academic institutions and pharmaceutical companies will be crucial for advancing 3-(1,3-dioxaindan-5-yl)-N-(1-cyano-2-methylpropyl)prop-2-enamide toward clinical development. Preclinical toxicology studies will be essential to assess safety margins before human trials can commence. Concurrently, biomarker identification will help stratify patient populations likely to benefit most from this therapy. Such efforts are consistent with modern drug development paradigms that emphasize precision medicine and personalized treatment strategies.

The broader significance of this compound lies in its contribution to expanding chemical libraries available for therapeutic exploration. By demonstrating how structural motifs like dioxaindan can be modified effectively through functional group interchanges such as cyano-substitution or amide incorporation, 3-(1 , 3 - dioxain dan - 5 - yl ) - N - ( 1 - cyano - 2 - methyl prop yl ) prop - 2 - en am ide serves as an inspiration for future discoveries . Its development highlights t he dynamic interplay between organic synthesis , medicinal chemistry , an d bi ological sci ence i n creating novel bioactive molecules . p > < p > In conclusion, 3 -( 1 , 3 - d io xai n dan - 5 - yl ) - N -( 1 - c y ano - 2 - m eth yl prop yl ) prop - 2 - e n am ide(CAS No . 1465713 -80 -7) represents a promi ssi ng compoun d wi th poten tial appl icati ons i n pharma ceutical research . Its unique structure , combi nation o f functi onal groups , an d bi ological activity make i t a valuable scaffold f or further exploration . As stu dies conti nue t o elucidate i ts pharma cological properties , thi s compoun d holds great promise f or improv ing patient outcomes i n various medical conditi ons . p >